Cas no 2171681-79-9 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid
• CAS No: 2171681-79-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6592791
• PubChem ID: 165559017
• Update Time: 2025-05-21

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid
• 2171681-79-9
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]butanoic acid
• EN300-1506608

• Inchi： 1S/C27H34N2O5/c1-4-23(25(31)32)29-24(30)13-14-27(2,3)15-16-28-26(33)34-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,4,13-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZSXARMFSWFCWKL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid

Comprehensive Overview of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid (CAS No. 2171681-79-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid (CAS No. 2171681-79-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the 4,4-dimethylhexanamido moiety, make it a versatile building block for researchers.

The growing demand for peptide-based therapeutics and bioconjugation techniques has propelled the relevance of CAS No. 2171681-79-9 in modern laboratories. Scientists frequently search for "Fmoc-amino acid applications" or "solid-phase peptide synthesis (SPPS) reagents," highlighting the compound's utility in these areas. Its compatibility with automated peptide synthesizers and click chemistry protocols further enhances its appeal in high-throughput drug discovery.

Recent advancements in targeted drug delivery systems have shed light on the potential of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid as a linker molecule. The compound's hydrophobic dimethylhexanamido segment and carboxylic acid terminus enable precise modulation of drug solubility and release kinetics. This aligns with current research trends focusing on "smart drug conjugates" and "controlled release formulations," addressing common queries in pharmaceutical forums.

From a synthetic chemistry perspective, the CAS 2171681-79-9 compound demonstrates excellent stability under standard Fmoc deprotection conditions (typically 20% piperidine in DMF), making it ideal for iterative peptide elongation. Its sterically hindered 4,4-dimethyl structure minimizes unwanted side reactions during amide bond formation, a frequent concern raised in "peptide synthesis troubleshooting" discussions. The compound's chromatographic properties also facilitate purification, addressing another common challenge in complex molecule assembly.

The pharmaceutical industry's shift toward personalized medicine and biologics has increased the importance of specialized building blocks like 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid. Its ability to introduce hydrophobic domains while maintaining water-solubility through the terminal carboxyl group answers many formulation questions in "peptide drug development" circles. Moreover, its compatibility with PEGylation strategies makes it valuable for improving therapeutic half-life.

Analytical characterization of CAS No. 2171681-79-9 reveals distinct spectroscopic signatures that aid in quality control. The Fmoc group exhibits strong UV absorption at 265-290 nm, enabling sensitive HPLC detection—a feature frequently mentioned in "peptide purity analysis" methodologies. Mass spectrometry typically shows the expected [M+H]+ ion, with fragmentation patterns that confirm the dimethylhexanamido substructure, providing robust analytical verification.

In material science applications, researchers exploring "biofunctionalized surfaces" or "peptide-based nanomaterials" find value in this compound's dual functionality. The Fmoc group serves as both a protective moiety and a potential self-assembly trigger, while the butanoic acid terminus enables surface immobilization. This dual nature addresses frequent inquiries about "molecular building blocks for nanotechnology" in interdisciplinary research.

The compound's storage and handling recommendations reflect standard practices for Fmoc-protected amino acid derivatives: desiccated at -20°C under inert atmosphere. These conditions maintain the integrity of both the carbamate protecting group and the amide linkage, topics commonly searched in "chemical storage best practices" guides. Proper handling ensures consistent performance in sensitive applications like multi-step syntheses or bioconjugation reactions.

Emerging research directions utilizing 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidobutanoic acid include peptide-drug conjugates for oncology and supramolecular hydrogel formation. These applications leverage the compound's ability to confer both structural rigidity (through the dimethylhexanamido unit) and chemical addressability (via the carboxylic acid), answering trending questions about "next-generation biomaterials" and "targeted cancer therapies."

As the scientific community continues to explore CAS 2171681-79-9's potential, its role in advancing precision medicine and biomaterials engineering becomes increasingly apparent. The compound's unique combination of protective group chemistry, structural features, and functional handles positions it as a valuable tool for addressing current challenges in therapeutic development and materials design, making it a subject of ongoing investigation and innovation.